Formaldehyde 2,4-Dinitrophenylhydrazone-d3

• Molecular Formula: C7H6N4O4
• Molecular Weight: 213.17 g/mol
• InChI: InChI=1S/C7H6N4O4/c1-8-9-6-3-2-5(10(12)13)4-7(6)11(14)15/h2-4,9H,1H2/i2D,3D,4D
• InChIKey: UEQLSLWCHGLSML-NRUYWUNFSA-N

Formaldehyde 2,4-Dinitrophenylhydrazone-d3 Internal Standard

Formaldehyde 2,4-Dinitrophenylhydrazone-d3 (CAS 259824-50-5) is a stable isotope-labeled (deuterated) analog of formaldehyde 2,4-dinitrophenylhydrazone . This compound is pre-formed as the 2,4-dinitrophenylhydrazone (DNPH) derivative, which is the analytical endpoint for the widely used DNPH derivatization method for quantifying formaldehyde in air, water, and complex matrices [1]. Its primary utility lies in its role as an internal standard (IS) in quantitative liquid chromatography-mass spectrometry (LC-MS) and HPLC-UV methods. By virtue of containing three deuterium atoms, it exhibits a mass shift of +3 Da relative to the native, unlabeled analyte , enabling its clear distinction by mass spectrometry while retaining near-identical chemical and chromatographic behavior.

Workflow LC-MS / HPLC-UV isotope dilution analysis

Format Pre-formed DNPH derivative for direct method use

ISTD role +3 Da mass shift for formaldehyde quantification

• [1] U.S. EPA. (1999). Compendium Method TO-11A: Determination of Formaldehyde in Ambient Air Using Adsorbent Cartridge Followed by High Performance Liquid Chromatography (HPLC). View Source

Deuterated vs Unlabeled Formaldehyde-DNPH in LC-MS

Substituting a non-deuterated analog for Formaldehyde 2,4-Dinitrophenylhydrazone-d3 fundamentally undermines quantitative accuracy in mass spectrometry-based assays. Unlabeled internal standards, while potentially cost-effective, do not co-elute with the native analyte under identical conditions in LC-MS, leading to differential matrix effects during electrospray ionization [1]. This results in variable ion suppression or enhancement, which significantly biases quantification. In contrast, the deuterated form serves as a true isotope dilution internal standard, compensating for both sample preparation losses and instrument response fluctuations. Furthermore, the chromatographic isotope effect observed with deuterium-labeled compounds (as detailed in Section 3) is a known and manageable phenomenon, whereas using an unlabeled compound introduces an uncontrolled and often larger source of analytical error [2]. For methods requiring high precision, such as environmental monitoring or toxicological studies, the use of the labeled standard is not an upgrade but a requirement for valid data.

Formaldehyde 2,4-Dinitrophenylhydrazone-d3 (ISTD)

Unlabeled Formaldehyde 2,4-Dinitrophenylhydrazone

Co-elution Near-identical retention tracks analyte behavior

Co-elution May not co-elute; matrix-effect correction may fail

Ionization Compensates for ion suppression and enhancement

Ionization Differential matrix effects may bias quantification

Method fit Supports high-precision environmental research methods

Method fit Uncontrolled error source; may require method re-validation

• [1] Szarka, S., Prokai-Tatrai, K., & Prokai, L. (2014). Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography-Mass Spectrometry. Analytical Chemistry, 86(14), 7033–7040. View Source
• [2] Zurek, G., Luftmann, H., & Karst, U. (1999). HPLC-APCI-MS with calibration based on stable isotope-labelled internal standards for the quantification of carbonyls in air samples. Analyst, 124(9), 1291–1295. View Source

Formaldehyde 2,4-Dinitrophenylhydrazone-d3 Quantitative Evidence

Deuterium Enrichment Verification

The effectiveness of Formaldehyde 2,4-Dinitrophenylhydrazone-d3 as an internal standard is directly tied to its isotopic enrichment. As specified in a commercial Certificate of Analysis, the compound possesses a purity of 98 atom % D . This high level of enrichment is a critical quality metric that ensures a strong, distinct MS signal without significant cross-talk from unlabeled molecules.

Isotopic Purity

Specification review

98 atom % D

Supports ISTD signal fidelity

Manufacturer Certificate of Analysis

Evidence Dimension	Isotopic Purity (Deuterium Enrichment)
Target Compound Data	98 atom % D
Comparator Or Baseline	Unlabeled Formaldehyde 2,4-Dinitrophenylhydrazone (0 atom % D)
Quantified Difference	+98 atom % D
Conditions	Manufacturer Certificate of Analysis

Why This Matters

Higher isotopic enrichment translates directly to a better signal-to-noise ratio for the internal standard channel and reduces the potential for analytical bias, making it a more reliable reference for accurate quantification.

Precision Improvement by Isotope Dilution

A direct head-to-head study comparing external calibration to internal calibration with a deuterated standard (d2-Formaldehyde-2,4-dinitrophenylhydrazone) demonstrated a significant improvement in analytical precision [1]. The use of the co-eluting labeled standard mitigates variations in sample introduction and ionization efficiency inherent to LC-MS.

Precision

Head-to-head

Reduced RSD vs external calibration

Supports method reproducibility review

HPLC-APCI-MS air sample analysis

Evidence Dimension	Analytical Precision (Relative Standard Deviation, RSD)
Target Compound Data	Significantly reduced RSD
Comparator Or Baseline	External calibration using unlabeled Formaldehyde 2,4-Dinitrophenylhydrazone
Quantified Difference	The study reports that the internal standard approach 'significantly reduces the relative standard deviation' compared to external calibration [1]. While the exact RSD values are not provided in the abstract, the statistical significance of the improvement is established.
Conditions	HPLC-APCI-MS analysis of formaldehyde in air samples

Why This Matters

Improved precision (lower RSD) directly enhances method reproducibility and lowers limits of quantification (LOQ), which is a key justification for procurement of the deuterated standard over the unlabeled material for regulated or high-sensitivity analytical work.

• [1] Zurek, G., Luftmann, H., & Karst, U. (1999). HPLC-APCI-MS with calibration based on stable isotope-labelled internal standards for the quantification of carbonyls in air samples. Analyst, 124(9), 1291–1295. View Source

Co-Elution and Matrix Effect Compensation

A critical requirement for an effective internal standard is that it co-elutes with the analyte, ensuring both experience identical ionization conditions. The d2-Formaldehyde-2,4-dinitrophenylhydrazone standard was shown to co-elute with its non-labeled counterpart under standard reversed-phase HPLC conditions [1]. This behavior is essential for correcting for matrix-induced ion suppression or enhancement, which is a common source of error in LC-MS/MS analyses of complex samples.

Co-Elution

Head-to-head

Identical retention time

Supports matrix-effect correction review

Reversed-phase HPLC-APCI-MS

Evidence Dimension	Chromatographic Retention Time
Target Compound Data	Co-elution with native analyte
Comparator Or Baseline	Unlabeled Formaldehyde 2,4-Dinitrophenylhydrazone
Quantified Difference	Identical retention time under specified HPLC conditions
Conditions	Reversed-phase HPLC method coupled to APCI-MS

Why This Matters

Co-elution ensures that the internal standard accurately tracks and corrects for the analyte's behavior throughout the entire LC-MS run, which is the fundamental basis of reliable isotope dilution quantification and is not guaranteed with non-deuterated structural analogs.

• [1] Zurek, G., Luftmann, H., & Karst, U. (1999). HPLC-APCI-MS with calibration based on stable isotope-labelled internal standards for the quantification of carbonyls in air samples. Analyst, 124(9), 1291–1295. View Source

Managing Chromatographic Isotope Effect

Deuterium labeling can induce a small, predictable shift in retention time, known as the chromatographic isotope effect. A comprehensive screening study evaluated this effect for various DNPH derivatives, including those labeled with d3-2,4-dinitrophenylhydrazine [1]. The study found that while a shift can occur, its magnitude is dependent on the chromatographic conditions and the specific labeling pattern.

Isotope Effect

Class-level

Condition-dependent retention shift

Requires method-specific validation

Plackett-Burman screening design

Evidence Dimension	Chromatographic Retention Time Difference (ΔtR)
Target Compound Data	A measurable but typically small shift in retention time is observed for deuterated DNPH derivatives under certain gradient conditions [1].
Comparator Or Baseline	Unlabeled DNPH derivative
Quantified Difference	The study identifies that the use of 13C or 15N labels avoids this effect entirely, and that for deuterium-labeled compounds, the effect can lead to quantification differences of >15% if not properly managed in complex matrices [1].
Conditions	Various reversed-phase LC conditions (stationary phase, pH, temperature, gradient slope) evaluated using a Plackett-Burman experimental design.

Why This Matters

Awareness of this quantifiable, condition-dependent isotope effect is crucial for method developers. It highlights that while deuterated internal standards are powerful, proper method validation (e.g., confirming co-elution under final conditions) is necessary to ensure accuracy, differentiating a well-developed method from a poorly implemented one.

• [1] Szarka, S., Prokai-Tatrai, K., & Prokai, L. (2014). Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography-Mass Spectrometry. Analytical Chemistry, 86(14), 7033–7040. View Source

Chemical Purity of DNPH Core Structure

The quality of an internal standard is also dependent on the chemical purity of its core structure. While specific purity data for the d3-labeled compound is not always directly available, a synthesis and characterization study of the unlabeled Formaldehyde 2,4-dinitrophenylhydrazone established that it can be prepared to a chemical purity of 98% with an uncertainty of less than 1% [1]. This provides a baseline expectation for the quality and stability of the core molecule.

Core Purity

Class-level

≥98% chemical purity

Supports baseline quality review

Inferred from unlabeled analog data

Evidence Dimension	Chemical Purity
Target Compound Data	>98% (inferred from unlabeled analog data)
Comparator Or Baseline	NIST Standard Spectrum Library
Quantified Difference	Achieves purity suitable for use as a candidate for a certified reference material (CRM)
Conditions	Synthesis via optimized derivatization reaction (pH 2, 30 min reaction time) and analysis by HPLC

Why This Matters

High chemical purity of the DNPH backbone ensures that the internal standard's signal in UV or MS detection is not confounded by impurities, which is a fundamental requirement for any reliable analytical standard.

• [1] Research on the Synthesis and Qualitative/Quantitative Analysis of Formaldehyde-2,4-Dinitrophenylhydrazone Derivatives. (2023). Journal of Metrology Science and Technology. DOI: 10.12338/j.issn.2096-9015.2022.0295 View Source

Formaldehyde 2,4-Dinitrophenylhydrazone-d3 Applications

EPA TO-11A Air Monitoring

For compliance with air quality regulations, the high precision demanded by methods like EPA TO-11A is best achieved using isotope dilution with a deuterated standard [1]. The co-elution of Formaldehyde 2,4-Dinitrophenylhydrazone-d3 with the native analyte, as demonstrated in LC-MS studies [2], provides robust correction for matrix effects in complex ambient air samples, ensuring that reported formaldehyde concentrations meet stringent data quality objectives.

LC-MS/MS Bioanalysis and Metabolomics

In biological matrices (plasma, urine, tissues), unpredictable matrix effects are a major challenge for accurate quantitation. The use of Formaldehyde 2,4-Dinitrophenylhydrazone-d3 as an internal standard compensates for these effects, as its co-elution profile ensures identical ionization conditions [2]. Furthermore, its high isotopic enrichment of 98 atom % D provides a clean MS channel with minimal background interference, which is critical for detecting low-abundance formaldehyde adducts or biomarkers.

Industrial Hygiene and Occupational Exposure

Monitoring workplace exposure to formaldehyde requires methods with high reproducibility to ensure legal and safety compliance. The significant reduction in relative standard deviation (RSD) achieved by switching from external calibration to a deuterated internal standard, as established in comparative studies [2], provides a quantifiable advantage in data reliability. This reduces the need for repeat analyses and increases confidence in exposure assessments.

Method Development for Complex Matrices

When developing a new analytical method for formaldehyde in challenging matrices like food extracts or polymer leachates, understanding the chromatographic isotope effect is key [3]. Using Formaldehyde 2,4-Dinitrophenylhydrazone-d3 allows the analyst to empirically observe and control for this effect during method optimization. The high chemical purity of the DNPH backbone (inferred to be ≥98%) [4] also ensures that the internal standard itself does not introduce new interfering peaks, streamlining the validation process.

Application

Selection Property

Validation Focus

Ambient air monitoring research

ISTD co-elution profile

Matrix-effect correction in complex air samples

Human plasma research matrix analysis

Isotopic enrichment

Low-background MS channel for biomarker detection

Occupational exposure research

Precision improvement over external calibration

Method reproducibility for exposure assessment

Method development for complex matrices

Chromatographic isotope effect review

Condition-dependent retention shift control

• [1] U.S. EPA. (1999). Compendium Method TO-11A: Determination of Formaldehyde in Ambient Air Using Adsorbent Cartridge Followed by High Performance Liquid Chromatography (HPLC). View Source
• [2] Zurek, G., Luftmann, H., & Karst, U. (1999). HPLC-APCI-MS with calibration based on stable isotope-labelled internal standards for the quantification of carbonyls in air samples. Analyst, 124(9), 1291–1295. View Source
• [3] Szarka, S., Prokai-Tatrai, K., & Prokai, L. (2014). Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography-Mass Spectrometry. Analytical Chemistry, 86(14), 7033–7040. View Source
• [4] Research on the Synthesis and Qualitative/Quantitative Analysis of Formaldehyde-2,4-Dinitrophenylhydrazone Derivatives. (2023). Journal of Metrology Science and Technology. DOI: 10.12338/j.issn.2096-9015.2022.0295 View Source